Cas no 108724-09-0 (Thiazolo[4,5-c]pyridine, 7-bromo-)

• Product Name: Thiazolo[4,5-c]pyridine, 7-bromo-
• CAS No: 108724-09-0
• MF: C₆H₃BrN₂S
• MW: 215.070418596268
• CID: 4774797
• PubChem ID: 119082466
• Update Time: 2026-02-26

Thiazolo[4,5-c]pyridine, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• 7-Bromothiazolo[4,5-c]pyridine
• Thiazolo[4,5-c]pyridine, 7-bromo-
• BrC1=CN=CC2=C1SC=N2
• BS-14400
• DB-384101
• D80297
• 108724-09-0
• 7-bromo-[1,3]thiazolo[4,5-c]pyridine
• SCHEMBL18113023
• CS-0160471
• AKOS037648521

• Inchi： 1S/C6H3BrN2S/c7-4-1-8-2-5-6(4)10-3-9-5/h1-3H
• InChI Key： KVIWWNXSTHMZKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1SC=N2

Computed Properties

• Exact Mass: 213.92003g/mol
• Monoisotopic Mass: 213.92003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54

Additional information on Thiazolo[4,5-c]pyridine, 7-bromo-

Thiazolo[4,5-c]pyridine, 7-bromo- (CAS No. 108724-09-0): A Versatile Scaffold in Modern Medicinal Chemistry

Thiazolo[4,5-c]pyridine, 7-bromo- (CAS No. 108724-09-0) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazolo[4,5-c]pyridine class, which is characterized by a fused ring system consisting of a thiophene ring linked to a pyridine ring. The presence of a bromo substituent at the 7-position further enhances its utility as a versatile building block for the synthesis of novel pharmaceutical agents.

The bromo group in Thiazolo[4,5-c]pyridine, 7-bromo- serves as a valuable handle for further functionalization through various chemical transformations. This includes cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions, which are widely employed in the construction of complex molecular architectures. The ability to introduce diverse functional groups at the bromo-substituted position makes this compound an attractive intermediate for the development of new drugs targeting various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the significance of thiazolo[4,5-c]pyridine derivatives in drug discovery. These compounds have been shown to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The fused heterocyclic system of Thiazolo[4,5-c]pyridine, 7-bromo- is particularly well-suited for interacting with biological targets due to its ability to mimic natural product scaffolds and occupy specific binding pockets in proteins and enzymes.

In particular, studies have demonstrated that derivatives of thiazolo[4,5-c]pyridine can modulate key signaling pathways involved in disease pathogenesis. For instance, certain analogs have been found to inhibit kinases and other enzymes that play critical roles in cancer progression. The bromo substituent at the 7-position has been strategically incorporated to enhance binding affinity and selectivity towards these targets. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of Thiazolo[4,5-c]pyridine, 7-bromo- typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of thioamides with β-ketoesters or β-ketoacids under basic conditions to form the thiazolo[4,5-c]pyridine core. Subsequent bromination using reagents such as N-bromosuccinimide (NBS) or bromine gas provides the desired bromo-substituted derivative. These synthetic routes are well-documented and can be optimized for high yields and purity.

The versatility of Thiazolo[4,5-c]pyridine, 7-bromo- as a pharmacophore is further underscored by its incorporation into various drug candidates that have entered clinical trials. For example, some thiazolo[4,5-c]pyridine derivatives have shown promising results in treating neurological disorders by modulating neurotransmitter receptors. The bromo group facilitates further derivatization to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

Computational chemistry and molecular modeling studies have played a crucial role in understanding the interactions between Thiazolo[4,5-c]pyridine derivatives and biological targets. These techniques have helped identify key structural features responsible for biological activity and have guided the design of novel analogs with improved properties. The bromo substituent has been shown to play a critical role in optimizing binding interactions through steric and electronic effects.

The growing interest in thiazolo[4,5-c]pyridine derivatives has also spurred innovation in synthetic methodologies aimed at improving efficiency and sustainability. Green chemistry principles have been increasingly applied to develop environmentally friendly synthetic routes that minimize waste generation and hazardous reagent usage. For instance, catalytic bromination methods have been explored as alternatives to traditional bromination techniques.

Future directions in the research of Thiazolo[4,5-c]pyridine derivatives are likely to focus on expanding their therapeutic applications through structure-activity relationship (SAR) studies and library screening programs. The bromo group will continue to serve as a key functional handle for generating diverse chemical diversity during drug discovery campaigns. Additionally, efforts are underway to explore novel synthetic strategies that leverage transition metal catalysis and photoredox processes for more efficient access to these valuable heterocycles.

In conclusion, Thiazolo[4,5-c]pyridine, 7-bromo- (CAS No. 108724-09-0) represents a significant asset in modern medicinal chemistry due to its structural complexity and functional versatility. Its unique scaffold combined with the strategic placement of a bromo substituent makes it an ideal candidate for developing next-generation pharmaceutical agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies for this class of compounds,Thiazolo[4,5-c]pyridine derivatives are poised to make substantial contributions to drug discovery efforts worldwide.